Cas no 2172491-39-1 (1-4-(hydroxymethyl)piperidin-4-yl-4-methylcycloheptan-1-ol)

1-4-(hydroxymethyl)piperidin-4-yl-4-methylcycloheptan-1-ol structure
2172491-39-1 structure
Product Name:1-4-(hydroxymethyl)piperidin-4-yl-4-methylcycloheptan-1-ol
CAS No:2172491-39-1
MF:C14H27NO2
MW:241.369684457779
CID:5846405
PubChem ID:165442159
Update Time:2025-07-13

1-4-(hydroxymethyl)piperidin-4-yl-4-methylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 1-4-(hydroxymethyl)piperidin-4-yl-4-methylcycloheptan-1-ol
    • 2172491-39-1
    • EN300-1630801
    • 1-[4-(hydroxymethyl)piperidin-4-yl]-4-methylcycloheptan-1-ol
    • Inchi: 1S/C14H27NO2/c1-12-3-2-5-14(17,6-4-12)13(11-16)7-9-15-10-8-13/h12,15-17H,2-11H2,1H3
    • InChI Key: SYNSJYVQSNLPTP-UHFFFAOYSA-N
    • SMILES: OC1(CCCC(C)CC1)C1(CO)CCNCC1

Computed Properties

  • Exact Mass: 241.204179104g/mol
  • Monoisotopic Mass: 241.204179104g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 52.5Ų

1-4-(hydroxymethyl)piperidin-4-yl-4-methylcycloheptan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1630801-1.0g
1-[4-(hydroxymethyl)piperidin-4-yl]-4-methylcycloheptan-1-ol
2172491-39-1
1g
$0.0 2023-06-07
Enamine
EN300-1630801-50mg
1-[4-(hydroxymethyl)piperidin-4-yl]-4-methylcycloheptan-1-ol
2172491-39-1
50mg
$1912.0 2023-09-22
Enamine
EN300-1630801-100mg
1-[4-(hydroxymethyl)piperidin-4-yl]-4-methylcycloheptan-1-ol
2172491-39-1
100mg
$2002.0 2023-09-22
Enamine
EN300-1630801-250mg
1-[4-(hydroxymethyl)piperidin-4-yl]-4-methylcycloheptan-1-ol
2172491-39-1
250mg
$2093.0 2023-09-22
Enamine
EN300-1630801-500mg
1-[4-(hydroxymethyl)piperidin-4-yl]-4-methylcycloheptan-1-ol
2172491-39-1
500mg
$2185.0 2023-09-22
Enamine
EN300-1630801-1000mg
1-[4-(hydroxymethyl)piperidin-4-yl]-4-methylcycloheptan-1-ol
2172491-39-1
1000mg
$2276.0 2023-09-22
Enamine
EN300-1630801-2500mg
1-[4-(hydroxymethyl)piperidin-4-yl]-4-methylcycloheptan-1-ol
2172491-39-1
2500mg
$4458.0 2023-09-22
Enamine
EN300-1630801-5000mg
1-[4-(hydroxymethyl)piperidin-4-yl]-4-methylcycloheptan-1-ol
2172491-39-1
5000mg
$6597.0 2023-09-22
Enamine
EN300-1630801-10000mg
1-[4-(hydroxymethyl)piperidin-4-yl]-4-methylcycloheptan-1-ol
2172491-39-1
10000mg
$9781.0 2023-09-22

1-4-(hydroxymethyl)piperidin-4-yl-4-methylcycloheptan-1-ol Related Literature

Additional information on 1-4-(hydroxymethyl)piperidin-4-yl-4-methylcycloheptan-1-ol

Introduction to 1-4-(hydroxymethyl)piperidin-4-yl-4-methylcycloheptan-1-ol (CAS No. 2172491-39-1)

1-4-(hydroxymethyl)piperidin-4-yl-4-methylcycloheptan-1-ol is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. With the CAS number 2172491-39-1, this molecule represents a unique blend of cycloheptane and piperidine moieties, each contributing to its distinct chemical and pharmacological properties. The presence of a hydroxymethyl group at the 4-position of the piperidine ring and a methyl substitution on the cycloheptane ring enhances its potential as a pharmacophore in medicinal chemistry.

The compound's dual structural features make it an intriguing candidate for further exploration in the development of novel therapeutic agents. The piperidine ring is a common scaffold in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. Meanwhile, the cycloheptane moiety introduces rigidity to the molecule, which can influence its binding affinity and metabolic stability. This combination of structural elements suggests that 1-4-(hydroxymethyl)piperidin-4-yl-4-methylcycloheptan-1-ol may exhibit unique pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in the development of molecules that incorporate both piperidine and cycloalkane rings. These hybrid structures have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, oncology, and anti-inflammatory applications. The hydroxymethyl group in this compound not only contributes to its solubility but also serves as a potential site for further functionalization, allowing for the synthesis of derivatives with enhanced biological activity.

One of the most compelling aspects of 1-4-(hydroxymethyl)piperidin-4-yl-4-methylcycloheptan-1-ol is its potential as a lead compound for drug development. Researchers have been exploring its interactions with various biological targets, with particular focus on enzymes involved in signal transduction and metabolic pathways. Preliminary studies suggest that this molecule may exhibit inhibitory effects on certain key enzymes, making it a valuable starting point for designing more potent and selective inhibitors.

The synthesis of 1-4-(hydroxymethyl)piperidin-4-yl-4-methylcycloheptan-1-ol presents both challenges and opportunities for synthetic chemists. The complex connectivity between the piperidine and cycloheptane rings requires careful planning to ensure high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired framework efficiently. These methods not only improve the synthetic route but also allow for greater control over the stereochemistry of the final product.

The pharmacological evaluation of 1-4-(hydroxymethyl)piperidin-4-yl-4-methylcycloheptan-1-ol has revealed several promising properties. In vitro studies have demonstrated its ability to modulate certain biological pathways, which could be relevant for treating conditions such as neurodegenerative diseases and inflammation. Additionally, preliminary toxicology studies indicate that this compound is well-tolerated at moderate doses, suggesting potential for further development into a clinical candidate.

As research in medicinal chemistry continues to evolve, compounds like 1-(hydroxymethyl)piperidin(3) yl)-3-methyl-cyclohexa n -3-one are being increasingly recognized for their therapeutic potential. The integration of structural features from different chemical classes allows for the design of molecules with tailored properties that can address unmet medical needs more effectively. The work done on CAS No 2172491 39 1 exemplifies how innovative approaches in drug discovery can lead to breakthroughs in treating complex diseases.

The future prospects for 1( hydroxymethy l ) - 3 - me thy l - c y clo he x an - 3 - one are bright, with ongoing research aimed at optimizing its pharmacological profile and developing novel formulations. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists are paving the way for next-generation treatments derived from structurally diverse compounds like this one.

In conclusion, 217249139 21 - ( hydro x y m eth y l ) - p i per id i ne - 3 - y l - 3 - me thy l c y clo he x an - 3 - one represents a significant advancement in pharmaceutical chemistry with substantial implications for drug development. Its unique structural features make it a compelling candidate for further investigation into various therapeutic applications, particularly those involving modulation of central nervous system pathways or inflammatory responses. As research progresses, this compound will continue to be a focal point in efforts to discover new treatments that improve human health outcomes globally.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd